Cas no 934414-90-1 (3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride)

• Product Name: 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride
• CAS No: 934414-90-1
• MF: C₈H₇ClN₄O₂S
• MW: 258.68477845192
• MDL: MFCD11052422
• CID: 4720473
• Update Time: 2025-10-24

3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYL-2H-TETRAZOL-5-YL)-BENZENESULFONYL CHLORIDE
• SBB102084
• OR346097
• 3-(2-Methyl-2H-tetrazol-5-yl)phenylsulfonyl chloride
• chloro[3-(2-methyl(1,2,3,4-tetraazol-5-yl))phenyl]sulfone
• 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride

• MDL： MFCD11052422
• Inchi： 1S/C8H7ClN4O2S/c1-13-11-8(10-12-13)6-3-2-4-7(5-6)16(9,14)15/h2-5H,1H3
• InChI Key： JEEGNPZLYORZRV-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=C(C2N=NN(C)N=2)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Topological Polar Surface Area: 86.1

Additional information on 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride

Introduction to 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride (CAS No. 934414-90-1) and Its Applications in Modern Chemical Biology

3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride, identified by the chemical identifier CAS No. 934414-90-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in synthetic chemistry and medicinal applications. The presence of a tetrazole moiety in its molecular structure imparts unique reactivity and binding properties, making it a valuable intermediate in the development of novel bioactive molecules.

The benzenesulfonyl chloride component of this molecule serves as a crucial electrophilic center, facilitating nucleophilic substitution reactions that are pivotal in constructing complex organic frameworks. This characteristic has positioned 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride as a key reagent in the synthesis of sulfonamides, a class of compounds known for their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties, underscoring the importance of this compound in drug discovery efforts.

Recent advancements in the field of medicinal chemistry have highlighted the role of tetrazole derivatives in modulating enzyme activity and receptor interactions. The 2-methyl-2H-tetrazol-5-yl substituent in 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride contributes to its stability and bioavailability, making it an attractive scaffold for further derivatization. Studies have demonstrated that tetrazole-based compounds can exhibit potent inhibitory effects on various therapeutic targets, including kinases and proteases, which are implicated in diseases such as cancer and neurodegeneration.

In the context of drug development, sulfonyl chlorides are frequently employed as leaving groups in transition-metal-catalyzed cross-coupling reactions. The reactivity of the sulfonyl chloride moiety allows for the efficient formation of carbon-carbon bonds, which is essential for constructing intricate molecular architectures. For instance, palladium-catalyzed Suzuki-Miyaura couplings and Buchwald-Hartwig aminations have been successfully applied to incorporate aryl groups or amino functionalities into sulfonylated precursors like 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride. These transformations have enabled the synthesis of novel heterocyclic compounds with enhanced pharmacological profiles.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery of bioactive molecules derived from 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride. Molecular docking studies have revealed that derivatives of this compound can interact with biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. This multimodal binding capability is particularly advantageous for developing drugs with improved selectivity and reduced side effects.

Moreover, the tetrazole ring possesses unique electronic properties that can be exploited to modulate the pharmacokinetic behavior of drug candidates. For example, tetrazole derivatives have been shown to exhibit enhanced membrane permeability, which can facilitate their absorption and distribution within biological systems. Additionally, the instability of tetrazoles under acidic conditions has been leveraged to design prodrugs that release active pharmaceutical ingredients in response to physiological stimuli.

The synthesis of 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the methyl group at the 2-position of the tetrazole ring enhances its synthetic utility by improving solubility and reactivity. Recent methodologies have focused on greener approaches to sulfonamide synthesis, utilizing catalytic systems that minimize waste generation and energy consumption. These innovations align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Research has also highlighted the potential applications of 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride in materials science and nanotechnology. The compound's ability to form coordination complexes with transition metals has been explored for designing luminescent probes and catalysts. Such materials are relevant in fields ranging from biosensing to energy storage, demonstrating the broad utility of this versatile intermediate.

In conclusion, 3-(2-Methyl-2H-tetrazol-5-YL)-benzenesulfonyl chloride (CAS No. 934414-90-1) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is expected to grow further, contributing to breakthroughs across multiple scientific disciplines.